Cas no 5633-56-7 (Phenol, 4-[(4-methylphenyl)thio]-)
5633-56-7 structure
Product Name:Phenol, 4-[(4-methylphenyl)thio]-
CAS No:5633-56-7
MF:C13H12OS
MW:216.298782348633
CID:349176
PubChem ID:12341344
Update Time:2025-04-19
Phenol, 4-[(4-methylphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[(4-methylphenyl)thio]-
- 4-(4-methylphenyl)sulfanylphenol
- SCHEMBL3485028
- 5633-56-7
- 4(4-methylthio-phenoxy)-phenol
- 4-[(4-Methylphenyl)sulfanyl]phenol
- LADOBJZJEARFJO-UHFFFAOYSA-N
- DTXSID90491988
-
- Inchi: 1S/C13H12OS/c1-10-2-6-12(7-3-10)15-13-8-4-11(14)5-9-13/h2-9,14H,1H3
- InChI Key: LADOBJZJEARFJO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 216.06096
- Monoisotopic Mass: 216.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-[(4-methylphenyl)thio]- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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